![molecular formula C15H26N4 B2922293 (4-[2-Amino-1-(4-methylpiperazin-1-YL)ethyl]phenyl)dimethylamine CAS No. 951909-73-2](/img/structure/B2922293.png)
(4-[2-Amino-1-(4-methylpiperazin-1-YL)ethyl]phenyl)dimethylamine
Overview
Description
“(4-[2-Amino-1-(4-methylpiperazin-1-YL)ethyl]phenyl)dimethylamine” is a chemical compound with the IUPAC name 4-[2-amino-1-(4-methyl-1-piperazinyl)ethyl]-N,N-dimethylaniline . It has a molecular weight of 262.4 and is typically in solid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H26N4/c1-17(2)14-6-4-13(5-7-14)15(12-16)19-10-8-18(3)9-11-19/h4-7,15H,8-12,16H2,1-3H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid with a molecular weight of 262.4 . The InChI code provides further details about its chemical structure .Scientific Research Applications
Therapeutic Agent for Leukemia
Imatinib is known to specifically inhibit the activity of tyrosine kinases and is used as a therapeutic agent in leukemia treatment. The compound may share structural similarities or properties with Imatinib, suggesting potential applications in cancer therapy .
Research Chemical
The compound is listed as a research chemical, which indicates it may be used in scientific studies and experiments. However, specific details on its applications in research settings are not provided .
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit eml4-alk with an ic 50 value of 17nm , suggesting potential targets in the ALK pathway.
Mode of Action
Based on its structural similarity to other piperazine derivatives, it may interact with its targets through hydrogen bonding .
Biochemical Pathways
Given its potential inhibition of eml4-alk, it may impact pathways related to cell growth and proliferation .
Result of Action
Similar compounds have shown anti-inflammatory effects , suggesting potential therapeutic applications.
properties
IUPAC Name |
4-[2-amino-1-(4-methylpiperazin-1-yl)ethyl]-N,N-dimethylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N4/c1-17(2)14-6-4-13(5-7-14)15(12-16)19-10-8-18(3)9-11-19/h4-7,15H,8-12,16H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVQJYPNCDDBHAF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CN)C2=CC=C(C=C2)N(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![benzyl N-[1-(benzenesulfonyl)-2,2,2-trichloroethyl]carbamate](/img/structure/B2922210.png)
![8-[(4-Tert-butylphenyl)sulfonyl]-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one](/img/structure/B2922212.png)
![N~5~-(3-chloro-4-methoxyphenyl)-3-[1-(4-methylbenzyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide](/img/structure/B2922216.png)
![2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-[1,3]thiazolo[4,5-c]pyridine](/img/structure/B2922217.png)
![1'-(3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanoyl)-[1,4'-bipiperidine]-4'-carboxamide](/img/structure/B2922220.png)
![N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-5-nitro-3a,7a-dihydro-1-benzothiophene-2-carboxamide](/img/structure/B2922228.png)
![2-Methyl-4-[[1-[2-(triazol-2-yl)ethyl]piperidin-4-yl]methoxy]pyridine](/img/structure/B2922232.png)